Cas no 1421442-22-9 (N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide
• CAS No: 1421442-22-9
• MF: C₁₈H₁₆N₄O₅
• MW: 368.343443870544
• CID: 6489796
• PubChem ID: 71788509
• Update Time: 2025-10-29

N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide
• F6196-1171
• 1421442-22-9
• N-(2-carbamoylphenyl)-2-[(2,5-dimethylfuran-3-carbonyl)amino]-1,3-oxazole-4-carboxamide
• VU0536121-1
• AKOS024537649
• N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-carboxamido)oxazole-4-carboxamide

• Inchi： 1S/C18H16N4O5/c1-9-7-12(10(2)27-9)16(24)22-18-21-14(8-26-18)17(25)20-13-6-4-3-5-11(13)15(19)23/h3-8H,1-2H3,(H2,19,23)(H,20,25)(H,21,22,24)
• InChI Key： LLISRQFHBLKNJD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NC(=CO2)C(NC2C=CC=CC=2C(N)=O)=O)=O)=C1C

Computed Properties

• Exact Mass: 368.11206962g/mol
• Monoisotopic Mass: 368.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 141Ų

Additional information on N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide

N-(2-Carbamoylphenyl)-2-(2,5-Dimethylfuran-3-Amido)-1,3-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound CAS No. 1421442-22-9, also known as N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide is a testament to the intricate design of modern organic compounds. The molecule comprises a 1,3-oxazole ring system, which is a five-membered heterocyclic structure containing oxygen and nitrogen atoms. This ring is further substituted with a carboxamide group at the 4-position and an amide-linked 2-carbamoylphenyl group at the 1-position. Additionally, the compound features a 2,5-dimethylfuran moiety attached via an amide bond at the 3-position of the oxazole ring. This combination of functional groups and heterocyclic systems contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of CAS No. 1421442-22-9 as a lead compound in drug discovery efforts targeting various therapeutic areas. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a promising candidate for modulating enzyme activity or receptor binding. For instance, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways associated with cancer and inflammatory diseases.

The synthesis of N-(2-carbamoylphenyl)-2-(2,5-dimethylfuran-3-amido)-1,3-oxazole-4-carboxamide involves a multi-step process that showcases advanced techniques in organic chemistry. The construction of the oxazole ring typically employs cyclization reactions involving β-ketoamides or other suitable precursors. Subsequent functionalization steps include amide bond formation and substitution reactions to introduce the phenyl and furan moieties. The use of protecting groups and selective deprotection strategies ensures high yields and purity in the final product.

One of the most exciting developments related to this compound is its application in materials science. The unique electronic properties imparted by the oxazole ring and substituent groups make it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to facilitate charge transport and emission properties.

In terms of biological activity, recent studies have demonstrated that CAS No. 1421442-22-9 exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. This selectivity suggests its potential as an anticancer agent with reduced side effects compared to conventional chemotherapy drugs. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems targeting intracellular pathogens.

The structural versatility of N-(2-carbamoylphenyl)-... also opens avenues for further modification and optimization. By altering substituents on the phenyl or furan rings, chemists can fine-tune the compound's physicochemical properties for specific applications. For example, introducing electron-withdrawing or donating groups can modulate its electronic behavior for enhanced performance in electronic devices or improved bioavailability as a pharmaceutical agent.

In conclusion, CAS No. 14... represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its intricate structure, combined with recent advancements in synthesis techniques and biological studies, positions it as a key player in future innovations within these fields.